Cas no 2919-66-6 (Melengestrol acetate)

• Product Name: Melengestrol acetate
• CAS No: 2919-66-6
• MF: C₂₅H₃₂O₄
• MW: 396.519187927246
• CID: 43580
• PubChem ID: 250948
• Update Time: 2025-06-07

Melengestrol acetate Chemical and Physical Properties

Names and Identifiers

• Melengestrol acetate
• 17a-Acetoxy-6-methyl-16-methylene-4,6-pregnadiene-3,20-dione
• MELENGESTROL ACETATE [MI]
• NSC70968
• CCRIS 7800
• 17-(Acetyloxy)-6-methyl-16-methylenepregna-4,6-diene-3,20-dione
• SMR000857077
• CS-0088572
• CHEBI:34831
• NCGC00160544-01
• Melengestrol acetate [USAN:USP]
• BDH 1921
• W-107000
• 17alpha-Acetoxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione
• NSC-70968
• CHEMBL1328968
• Pregna-4,20-dione, 17-(acetyloxy)-6-methyl-16-methylene-
• MGA 100, MGA 200, MGA 500
• 17-Hydroxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione acetate
• 17alpha-Acetoxy-6-methyl-16-methylene-4,6-pregnadiene-3,20-dione
• UNII-4W5HDS3936
• 17-Hydroxy-6-methyl-16-methylenepregna-4,20-dione acetate
• AB00918404-04
• Melengestrol acetate, >=97.0% (HPLC)
• CCG-221132
• Malengestrol Acetate
• MELENGESTROL ACETATE (MART.)
• 2919-66-6
• MGA
• 6-Dehydro-16-methylene-6-methyl-17-acetoxyprogesterone
• MGA (Veterinary)
• MGA 100
• MLS001332590
• Melengestrol acetate, VETRANAL(TM), analytical standard
• MELENGESTROL ACETATE [USP MONOGRAPH]
• Melengestrol acetate (USP)
• Pregna-4,20-dione, 17-hydroxy-6-methyl-16-methylene-, acetate
• DTXSID5048184
• Acetate, Melengestrol
• HMS3715D05
• AKOS015895715
• EINECS 220-859-7
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-16-methylidene-3-oxo-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl] acetate
• Tox21_111887
• MELENGESTROL ACETATE [GREEN BOOK]
• 17-(acetyloxy)-6-methyl-16-methylenepregna-4,20-dione
• NSC 70968
• NCGC00257329-01
• SCHEMBL4520
• Melengestrol acetate [USAN]
• MGA 500
• Tox21_111887_1
• MELENGESTROL ACETATE [MART.]
• Melengestrol acetate 100 microg/mL in Acetonitrile
• Pregna-4,6-diene-3,20-dione, 17-hydroxy-6-methyl-16-methylene-, acetate
• HMS2090N06
• Tox21_303411
• DTXCID1028158
• Heifermax 500
• DB14659
• (8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-16-methylene-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• D04900
• NCGC00166298-01
• MGA500
• MGA 100 (steroid)
• Q6812180
• Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-methyl-16-methylene-
• CAS-2919-66-6
• MGA 100, MGA 200
• BS-42198
• MGA200
• CycleGuard 500
• NS00028653
• CycleGuard500
• MLS001332589
• MGA, veterinary
• HY-111614
• HMS2233N13
• 4W5HDS3936
• NCGC00166298-02
• Melengestrol acetate, United States Pharmacopeia (USP) Reference Standard
• MELENGESTROL ACETATE [USP-RS]
• G60913
• UDKABVSQKJNZBH-DWNQPYOZSA-N
• HY-111614R
• 220-859-7
• FM25044
• Melengestrol acetate (Standard)

• MDL： MFCD00072142
• Inchi： 1S/C25H32O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h11,13,19-20,22H,2,7-10,12H2,1,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1
• InChI Key： UDKABVSQKJNZBH-DWNQPYOZSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3C=C(C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 396.23000
• Monoisotopic Mass: 396.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0911 (rough estimate)
• Melting Point: 202-204 ºC
• Boiling Point: 440.2°C (rough estimate)
• Flash Point: 221.7±30.2 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 60.44000
• LogP: 4.74140
• Specific Rotation: D23 -127° (c = 0.31 in chloroform)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Melengestrol acetate Security Information

• Signal Word：Warning
• Hazard Statement： H361 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R62
• Safety Instruction： S36
• RTECS：TU4141000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R62
• Toxicity：LD50 (mg/kg): >8000 orally in rats; >2500 i.p. in mice (Zimbelman)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds